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Compound of Interest

Compound Name: Prosulfocarb sulfoxide

Cat. No.: B12437159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the stability of prosulfocarb sulfoxide in

sample extracts during storage. Due to a lack of publicly available quantitative data specifically

for prosulfocarb sulfoxide, this guide synthesizes information from regulatory guidelines, data

on the parent compound prosulfocarb, and stability characteristics of structurally similar

sulfoxide metabolites of other pesticides. This approach offers a robust framework for

researchers and scientists to ensure the integrity of analytical samples.

Introduction to Prosulfocarb and Prosulfocarb
Sulfoxide
Prosulfocarb is a widely used thiocarbamate herbicide. In the environment and in biological

systems, it can be metabolized to various compounds, with prosulfocarb sulfoxide being a

notable metabolite. The accurate quantification of prosulfocarb and its metabolites is crucial for

environmental monitoring, residue analysis in food, and toxicological studies. The stability of

these compounds in collected samples from the point of sampling to the final analysis is a

critical factor that can significantly impact the reliability of the obtained data.

Prosulfocarb sulfoxide, as a metabolite, may exhibit different stability characteristics

compared to its parent compound. Factors such as the sample matrix, extraction solvent,

storage temperature, and duration can all influence its integrity in stored extracts.
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Stability of Prosulfocarb and Related Compounds
While specific stability data for prosulfocarb sulfoxide in extracts is limited, information on the

parent compound and other pesticide sulfoxides provides valuable insights.

Prosulfocarb: Studies have demonstrated that residues of the parent compound, prosulfocarb,

are stable in various plant commodities for at least 18 months when stored under frozen

conditions at -18°C. [cite: 2, 8 from step 2] Furthermore, prosulfocarb has been shown to be

hydrolytically stable under standard processing conditions. [cite: 2, 8 from step 2]

Other Thiocarbamate Sulfoxides: Generally, thiocarbamate sulfoxides are considered to be less

stable than their parent compounds, particularly at elevated pH levels.[1] Some research has

indicated that the thermal stability of thiocarbamate sulfoxides may be a concern.[2][3]

Other Pesticide Sulfoxides:

Aldicarb Sulfoxide: This metabolite of the carbamate insecticide aldicarb shows relative

stability to hydrolysis at a pH of 7.5 or lower and at temperatures of 15°C or below.[4][5][6]

Fenthion Sulfoxide: An oxidation product of the organophosphate insecticide fenthion, this

sulfoxide is less stable in water compared to fenthion and undergoes rapid decomposition in

the presence of sunlight and air.[7][8]

Commercial Standards: Certified reference material of prosulfocarb sulfoxide is

recommended to be stored at -20°C, with a noted limited shelf life. [cite: 1 from step 2]

Commercially prepared solutions of prosulfocarb sulfoxide in acetonitrile are described as

chemically stable at room temperature; however, it is advised to protect them from heat, light,

and temperature extremes. [cite: 7, 16 from step 2]

Data on Storage Stability
Currently, there is no specific quantitative data in the public domain detailing the stability of

prosulfocarb sulfoxide in various sample extracts (e.g., soil, plant) under different storage

conditions. The following table summarizes the available qualitative and inferred stability

information.
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Compound
Matrix/Solv
ent

Storage
Temperatur
e

Duration Stability Source

Prosulfocarb Plant material -18°C 18 months Stable
[cite: 2, 8

from step 2]

Prosulfocarb

Sulfoxide
Neat (CRM) -20°C Not specified

Limited shelf

life

[cite: 1 from

step 2]

Prosulfocarb

Sulfoxide

Acetonitrile

solution

Room

Temperature
Not specified

Stable (with

precautions)

[cite: 7, 16

from step 2]

Thiocarbamat

e Sulfoxides
General Not specified Not specified

Less stable

than parent
[1][2][3]

Aldicarb

Sulfoxide
Aqueous

≤ 15°C (pH ≤

7.5)
Not specified

Relatively

stable
[4][5][6]

Fenthion

Sulfoxide
Aqueous Not specified Not specified

Less stable

than parent
[7][8]

Experimental Protocols for Assessing Storage
Stability
To ensure the validity of residue data, it is essential to conduct storage stability studies. The

following protocol is a generalized framework based on international guidelines, such as OECD

Test Guideline 506, which can be adapted for prosulfocarb sulfoxide.[9][10][11][12]

Objective
To determine the stability of prosulfocarb sulfoxide in frozen sample extracts over a specified

period, simulating the storage conditions of analytical samples.

Materials
Control (blank) sample matrix (e.g., soil, plant tissue)

Certified reference standard of prosulfocarb sulfoxide
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High-purity solvents (e.g., acetonitrile, methanol)

Analytical instrumentation (e.g., LC-MS/MS, GC-MS)

Freezer capable of maintaining a constant temperature (e.g., -20°C ± 2°C)

Appropriate storage vials (e.g., amber glass vials with PTFE-lined caps)

Methodology
Preparation of Fortified Samples:

Homogenize a sufficient quantity of the control sample matrix.

Prepare a stock solution of prosulfocarb sulfoxide in a suitable solvent.

Fortify aliquots of the homogenized control matrix with the prosulfocarb sulfoxide stock

solution to a known concentration. The spiking level should be relevant to the expected

residue levels in actual samples.

Thoroughly mix the fortified samples to ensure homogeneity.

Extraction:

Immediately after fortification, extract a set of samples (time zero) using the validated

analytical method that will be used for the study samples.

The remaining fortified samples should be stored under the same conditions as the study

samples. It is recommended to store the extracts rather than the fortified matrix, as this

represents a common laboratory workflow.

Storage:

Divide the extracts into aliquots in appropriate storage vials.

Store the vials in a calibrated freezer at a constant temperature (e.g., -20°C).

Analysis:
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Analyze the "time zero" extracts immediately to establish the initial concentration.

At predetermined intervals (e.g., 1, 3, 6, 9, 12, 18, and 24 months), retrieve a set of stored

extract samples from the freezer.

Allow the samples to thaw to room temperature under controlled conditions.

Analyze the samples using the validated analytical method.

On each analysis day, a freshly prepared calibration curve and quality control samples

should be analyzed.

Data Analysis:

Calculate the percentage of prosulfocarb sulfoxide remaining at each time interval

relative to the "time zero" concentration.

Plot the percentage remaining against the storage time.

The analyte is considered stable if the mean remaining concentration is within a specified

range (e.g., 70-120%) of the initial concentration.

Potential Degradation Pathway and Workflow
Diagrams
The following diagrams, generated using Graphviz, illustrate the potential metabolic pathway of

prosulfocarb and a typical workflow for a storage stability study.
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Caption: Potential metabolic pathway of prosulfocarb.
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Caption: Experimental workflow for storage stability assessment.

Conclusion and Recommendations
While direct stability data for prosulfocarb sulfoxide in stored extracts is not readily available,

a conservative approach based on regulatory guidelines and data from related compounds is

recommended. To ensure the integrity of analytical results, the following best practices should

be followed:

Minimize Storage Time: Analyze sample extracts as soon as possible after preparation.
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Controlled Storage Conditions: Store extracts in a calibrated freezer at or below -20°C. Avoid

repeated freeze-thaw cycles.

Use of appropriate containers: Store extracts in amber glass vials with inert caps to prevent

photodegradation and solvent evaporation.

Conduct Stability Studies: When long-term storage is unavoidable, it is imperative to conduct

a storage stability study for prosulfocarb sulfoxide in the specific sample matrix and

solvent system being used.

Method Validation: As part of the analytical method validation, the stability of prosulfocarb
sulfoxide in the final extract should be assessed, especially if samples will be held in an

autosampler for an extended period.

By adhering to these guidelines and conducting appropriate stability studies, researchers and

scientists can have a high degree of confidence in the accuracy and reliability of their analytical

data for prosulfocarb sulfoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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